Cas no 1517244-45-9 (5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine)
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-2-methyl-1H-benzimidazol-4-amine
- 5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine
-
- MDL: MFCD26342502
- Inchi: 1S/C8H8BrN3/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,10H2,1H3,(H,11,12)
- InChI Key: SAYQPFYJLKZLHP-UHFFFAOYSA-N
- SMILES: C1(C)NC2=C(N)C=C(Br)C=C2N=1
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-319123-0.05g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 95.0% | 0.05g |
$587.0 | 2025-03-19 | |
| Enamine | EN300-319123-0.1g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 95.0% | 0.1g |
$615.0 | 2025-03-19 | |
| Enamine | EN300-319123-0.25g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 95.0% | 0.25g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-319123-0.5g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 95.0% | 0.5g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-319123-1.0g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-319123-2.5g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-319123-5.0g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 | |
| Enamine | EN300-319123-10.0g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 95.0% | 10.0g |
$3007.0 | 2025-03-19 | |
| Enamine | EN300-319123-1g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 1g |
$699.0 | 2023-09-05 | ||
| Enamine | EN300-319123-5g |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine |
1517244-45-9 | 5g |
$2028.0 | 2023-09-05 |
5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine
5-Bromo-2-Methyl-1H-1,3-Benzodiazol-7-Amine: A Comprehensive Overview
The compound 5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine, with the CAS number 1517244-45-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their unique electronic properties and structural versatility. The presence of a bromine atom at the 5-position and a methyl group at the 2-position introduces additional functional complexity, making this compound a valuable subject for both theoretical and experimental studies.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine. Researchers have employed various strategies, including nucleophilic aromatic substitution and transition metal-catalyzed coupling reactions, to construct this molecule with high yield and purity. These methods not only highlight the compound's synthetic accessibility but also pave the way for its application in diverse chemical systems.
The electronic properties of 5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine make it an attractive candidate for use in optoelectronic devices. Studies have shown that this compound exhibits strong fluorescence under UV light, a property that is highly desirable in materials designed for light-emitting diodes (LEDs) and sensors. Furthermore, its ability to act as a n-type semiconductor has been explored in organic field-effect transistors (OFETs), where it demonstrates promising charge transport characteristics.
In addition to its electronic applications, 5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine has found relevance in medicinal chemistry. Its structural similarity to certain bioactive compounds suggests potential applications as a lead molecule in drug discovery. Recent studies have investigated its interactions with various biological targets, including enzymes and receptors, providing insights into its pharmacological profile.
The stability and reactivity of 5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine under different conditions have also been extensively studied. Researchers have reported that the compound exhibits good thermal stability up to 200°C and is resistant to oxidation under ambient conditions. These properties make it suitable for use in high-throughput screening assays and other demanding chemical processes.
In conclusion, 5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from materials science to medicinal chemistry, underscoring its importance as a multifunctional compound.
1517244-45-9 (5-bromo-2-methyl-1H-1,3-benzodiazol-7-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)